Cas no 92-12-6 (2-(2-benzylphenoxy)ethyldimethylamine)

2-(2-benzylphenoxy)ethyldimethylamine structure
92-12-6 structure
Product Name:2-(2-benzylphenoxy)ethyldimethylamine
CAS No:92-12-6
MF:C17H21NO
MW:255.354744672775
CID:804334
PubChem ID:7077
Update Time:2025-04-19

2-(2-benzylphenoxy)ethyldimethylamine Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,N,N-dimethyl-2-[2-(phenylmethyl)phenoxy]-
    • PHENYLTOLOXAMINE RELATED COMPOUND A 2-(2-BENZYLPHENOXY)ETHYLMETHYLAMINE HYDROCHLORIDE ,USP STANDARD
    • [2-(2-Benzyl-phenoxy)-aethyl]-dimethyl-amin
    • [2-(2-benzyl-phenoxy)-ethyl]-dimethyl-amine
    • 2-Dimethylamino-1-(2-benzyl-phenoxy)-aethan
    • Antin
    • Bistrimin
    • Bristamin
    • Feniltolossamina [DCIT]
    • Histionex
    • Phenoxadrin
    • Phenoxadrine
    • Phentoloxamine
    • Phenyl-toloxamin
    • Phenyltoloxamine
    • UNII-K65LB6598J
    • 2-(2-benzylphenoxy)ethyldimethylamine
    • Fenoxadrin
    • BRN 1986598
    • Phenyltoloxaminum [INN-Latin]
    • PHENYLTOLOXAMINE [WHO-DD]
    • [2-(2-benzylphenoxy)ethyl]dimethylamine
    • NCGC00022229-03
    • Ethylamine, N,N-dimethyl-2-[(.alpha.-phenyl-o-tolyl)oxy]-
    • CHEMBL186720
    • N,N-Dimethyl-2-(alpha-phenyl-o-tolyloxy)ethylamine
    • C 5581 H
    • 4-06-00-04630 (Beilstein Handbook Reference)
    • Phenyltoloxaminum
    • Ethanamine, N,N-dimethyl-2-((alpha-phenyl-o-tolyl)oxy)-
    • PHENYLTOLOXAMINE [VANDF]
    • N,N-dimethyl-2-{[2-(phenylmethyl)phenyl]oxy}ethanamine
    • PHENYLTOLOXAMINE [INN]
    • C 5581H
    • Dimethyl{2-[2-benzylphenoxy]ethyl}amine
    • N,N-DIMETHYL-2-(.ALPHA.-PHENYL-O-TOLYLOXY)ETHYLAMINE
    • 2-Benzylphenyl-.beta.-dimethylamino ethyl ether
    • HY-B1733
    • 2-(2-Benzylphenoxy)-N,N-dimethylethylamine
    • 2-(2-benzylphenoxy)-N,N-dimethyl-ethanamine
    • Feniltoloxamina
    • 2-[2-(Dimethylamino)ethoxy]diphenylmethane
    • Floxamine (Salt/Mix)
    • 92-12-6
    • 2-(2-Benzylphenoxy)-N,N-dimethylethanamine
    • Ethanamine, N,N-dimethyl-2-(2-(phenylmethyl)phenoxy)-
    • NCGC00021141-02
    • 2-(2-Benzylphenoxy)-N,N-dimethylethanamine #
    • CHEBI:135047
    • N,N-Dimethyl-2-((.alpha.-phenyl-o-tolyl)oxy)ethylamine
    • BDBM50151046
    • Ethanamine, N,N-dimethyl-2-[2-(phenylmethyl)phenoxy]-
    • Phenyltoloxamine [INN:BAN]
    • PHENYLTOLOXAMINE [MI]
    • 2-(2-Benzylphenoxy)-N,N-dimethylethan-1-amine
    • EN300-18529585
    • EINECS 202-127-9
    • NS00002981
    • DB11160
    • Feniltoloxamina [INN-Spanish]
    • 2-(2-Dimethylaminoethoxy)diphenylmethane
    • N,N-Dimethyl-2-(2-(phenylmethyl)phenoxy)ethanamine
    • NCGC00021141-03
    • Phentoloxamin
    • Q7181443
    • N,N-Dimethyl-2-(.alpha.-phenyl-o-toloxy)ethylamine
    • Feniltolossamina
    • DTXSID9023467
    • Antin; Bistrimin; Bristamin; C 5581H; Histionex
    • CS-0013741
    • K65LB6598J
    • NCGC00021141-01
    • SCHEMBL28854
    • N,N-Dimethyl-2-(a-phenyl-o-toloxy)ethylamine
    • IZRPKIZLIFYYKR-UHFFFAOYSA-N
    • o-Benzylphenyl 2-(dimethylamino)ethyl ether
    • Inchi: 1S/C17H21NO/c1-18(2)12-13-19-17-11-7-6-10-16(17)14-15-8-4-3-5-9-15/h3-11H,12-14H2,1-2H3
    • InChI Key: IZRPKIZLIFYYKR-UHFFFAOYSA-N
    • SMILES: O(CCN(C)C)C1C=CC=CC=1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 255.16200
  • Monoisotopic Mass: 255.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Boiling Point: bp 141-144° (at <0.1 mm Hg)
  • PSA: 12.47000
  • LogP: 3.21780

2-(2-benzylphenoxy)ethyldimethylamine Pricemore >>

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